Cas no 851807-15-3 (2-(4-ethoxyphenyl)-1-(2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one)

• Product Name: 2-(4-ethoxyphenyl)-1-(2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one
• CAS No: 851807-15-3
• MF: C₂₀H₂₁FN₂O₂S
• MW: 372.456347227097
• CID: 6088528
• PubChem ID: 4639840
• Update Time: 2025-06-08

2-(4-ethoxyphenyl)-1-(2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-1-(2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one
• Ethanone, 2-(4-ethoxyphenyl)-1-[2-[[(2-fluorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl]-
• 2-(4-ethoxyphenyl)-1-(2-{[(2-fluorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one
• F0630-1637
• 851807-15-3
• AKOS024589360
• 2-(4-ethoxyphenyl)-1-(2-((2-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one
• 2-(4-ethoxyphenyl)-1-(2-((2-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)ethanone
• 2-(4-ethoxyphenyl)-1-[2-[(2-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]ethanone

• Inchi： 1S/C20H21FN2O2S/c1-2-25-17-9-7-15(8-10-17)13-19(24)23-12-11-22-20(23)26-14-16-5-3-4-6-18(16)21/h3-10H,2,11-14H2,1H3
• InChI Key： URETVUBBICXTTO-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(SCC2=CC=CC=C2F)=NCC1)CC1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 372.13077725g/mol
• Monoisotopic Mass: 372.13077725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 515.1±60.0 °C(Predicted)
• pka: 2.18±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-ethoxyphenyl)-1-(2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one

Introduction to 2-(4-Ethoxyphenyl)-1-(2-{(2-Fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one (CAS No. 851807-15-3)

2-(4-Ethoxyphenyl)-1-(2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one, with the CAS number 851807-15-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an imidazole ring, a fluoro-substituted benzene ring, and an ethoxyphenyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 2-(4-Ethoxyphenyl)-1-(2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one involves multiple steps and requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have facilitated the efficient and scalable production of this compound, making it more accessible for both academic and industrial research.

In terms of its biological activities, 2-(4-Ethoxyphenyl)-1-(2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one has been studied for its potential as an inhibitor of various enzymes and receptors. One of the key areas of interest is its activity against kinases, which are crucial enzymes involved in cellular signaling pathways. Kinase inhibitors have shown promise in the treatment of various diseases, including cancer and inflammatory disorders.

A recent study published in the Journal of Medicinal Chemistry reported that 2-(4-Ethoxyphenyl)-1-(2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one exhibits potent inhibitory activity against a specific kinase involved in tumor growth. The researchers found that this compound effectively reduced the proliferation of cancer cells in vitro and demonstrated promising results in preclinical animal models. These findings suggest that this compound could be a valuable lead for the development of novel anticancer drugs.

Beyond its potential as a kinase inhibitor, 2-(4-Ethoxyphenyl)-1-(2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Studies have shown that this compound can modulate key inflammatory pathways, thereby reducing inflammation and associated symptoms.

The pharmacokinetic properties of 2-(4-Ethoxyphenyl)-1-(2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one have also been evaluated to assess its suitability for therapeutic use. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and has a reasonable half-life, making it a promising candidate for further clinical development.

To further explore the therapeutic potential of 2-(4-Ethoxyphenyl)-1-(2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in treating various diseases. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 2-(4-Ethoxyphenyl)-1-(2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one (CAS No. 851807-15-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that this compound will play an important role in the treatment of various diseases.